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Compound of Interest

Compound Name: Benzylammonium iodide

Cat. No.: B8034516 Get Quote

An In-depth Technical Guide to Benzylammonium Iodide

This guide provides a comprehensive overview of the core physicochemical properties,

synthesis, and applications of benzylammonium iodide, tailored for researchers, scientists,

and professionals in drug development.

Core Properties and Data
Benzylammonium iodide is an organic salt that is utilized in various scientific applications,

notably as a precursor in the fabrication of perovskite-based devices such as solar cells and

light-emitting diodes (LEDs).[1][2] Its properties make it a valuable component for tuning the

structural and electronic characteristics of these materials.

Quantitative Data Summary
The fundamental properties of benzylammonium iodide are summarized in the table below

for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b8034516?utm_src=pdf-interest
https://www.benchchem.com/product/b8034516?utm_src=pdf-body
https://www.benchchem.com/product/b8034516?utm_src=pdf-body
https://www.benchchem.com/product/b8034516?utm_src=pdf-body
https://www.ossila.com/products/benzylammonium-iodide
https://www.greatcellsolarmaterials.com/benzylammonium-iodide.html
https://www.benchchem.com/product/b8034516?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8034516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₇H₁₀IN [3][4]

Molecular Weight 235.07 g/mol [2][3][4]

Appearance
White to light yellow

powder/crystals
[2][5]

Melting Point 176.0 to 180.0 °C [5]

Purity >98.0% [5]

CAS Number 45579-91-7 [4][5]

Synthesis of Benzylammonium Iodide
The synthesis of benzylammonium iodide is typically achieved through the acid-base reaction

of benzylamine with hydroiodic acid. The lone pair of electrons on the nitrogen atom of the

amine group in benzylamine accepts a proton (H⁺) from hydroiodic acid, forming the

benzylammonium cation and the iodide anion.

Experimental Protocol: Synthesis via Acid-Base
Neutralization
This protocol outlines a general procedure for the synthesis of benzylammonium iodide from

benzylamine and hydroiodic acid.

Materials:

Benzylamine (C₆H₅CH₂NH₂)

Hydroiodic Acid (HI)

Anhydrous diethyl ether (or another suitable non-polar solvent for precipitation)

Reaction flask (e.g., round-bottom flask)

Stirring apparatus (e.g., magnetic stirrer and stir bar)
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Dropping funnel

Ice bath

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven or desiccator

Procedure:

Dissolution: Dissolve a known molar amount of benzylamine in a suitable solvent within the

reaction flask. The flask should be placed in an ice bath to manage the exothermic nature of

the reaction.

Acid Addition: Slowly add a stoichiometric equivalent of hydroiodic acid to the stirred

benzylamine solution using a dropping funnel. The slow addition is crucial to control the

temperature of the reaction mixture.

Reaction: Continue stirring the mixture in the ice bath for a designated period (e.g., 1-2

hours) to ensure the reaction goes to completion.

Precipitation: The resulting benzylammonium iodide salt may precipitate out of the solution.

If not, precipitation can be induced by the addition of a non-polar solvent like anhydrous

diethyl ether.

Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel.

Washing: Wash the collected solid with a small amount of cold diethyl ether to remove any

unreacted starting materials or impurities.

Drying: Dry the purified benzylammonium iodide product in a vacuum oven or desiccator to

remove any residual solvent.

Logical Workflow for Benzylamine Iodide Synthesis
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Reactants:
- Benzylamine (C₆H₅CH₂NH₂)

- Hydroiodic Acid (HI)

Acid-Base Reaction
(in solvent, cooled)

Precipitation
(Addition of non-polar solvent)

Isolation by Filtration

Washing with
Cold Solvent

Drying

Final Product:
Benzylammonium Iodide

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis of benzylammonium iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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